Cas no 2137866-08-9 (1-(6-bromo-2,3-difluorophenyl)ethyl(methyl)amine)

• Product Name: 1-(6-bromo-2,3-difluorophenyl)ethyl(methyl)amine
• CAS No: 2137866-08-9
• MF: C₉H₁₀BrF₂N
• MW: 250.083208560944
• CID: 5890270
• PubChem ID: 165477245
• Update Time: 2025-10-30

1-(6-bromo-2,3-difluorophenyl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(6-bromo-2,3-difluorophenyl)ethyl(methyl)amine
• 2137866-08-9
• EN300-1165409
• [1-(6-bromo-2,3-difluorophenyl)ethyl](methyl)amine

• Inchi： 1S/C9H10BrF2N/c1-5(13-2)8-6(10)3-4-7(11)9(8)12/h3-5,13H,1-2H3
• InChI Key： PNGSTOJFBVTFTN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C(C)NC)F)F

Computed Properties

• Exact Mass: 248.99647g/mol
• Monoisotopic Mass: 248.99647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Additional information on 1-(6-bromo-2,3-difluorophenyl)ethyl(methyl)amine

Professional Introduction to Compound with CAS No. 2137866-08-9 and Product Name: 1-(6-bromo-2,3-difluorophenyl)ethyl(methyl)amine

The compound with the CAS number 2137866-08-9 and the product name 1-(6-bromo-2,3-difluorophenyl)ethyl(methyl)amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and electronic properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a 6-bromo-2,3-difluorophenyl moiety and an ethyl(methyl)amine side chain contributes to its distinctive chemical behavior, making it a promising candidate for further exploration in synthetic and biological studies.

Recent research in the domain of heterocyclic compounds has highlighted the importance of fluorinated aromatic rings in enhancing the bioactivity of pharmaceutical agents. The 6-bromo-2,3-difluorophenyl group in this compound not only introduces electron-withdrawing effects but also influences the molecule's solubility and metabolic stability. These attributes are critical for optimizing pharmacokinetic profiles, which are essential for the development of effective therapeutic agents. The combination of bromine and fluorine substituents has been shown to modulate binding interactions with biological targets, thereby increasing the compound's potential as a lead molecule in drug design.

In the context of medicinal chemistry, the ethyl(methyl)amine side chain provides a versatile scaffold for further functionalization. This moiety can serve as a linker or a pharmacophore, enabling the synthesis of derivatives with tailored properties. The amine group is particularly valuable for forming hydrogen bonds with biological receptors, which is a key factor in determining binding affinity and selectivity. Researchers have leveraged similar amine-containing structures to develop novel compounds targeting various disease pathways, including cancer and neurological disorders.

Advances in computational chemistry have further accelerated the exploration of this compound's potential. Molecular modeling studies have been instrumental in predicting its interactions with enzymes and receptors, providing insights into its mechanism of action. These simulations have revealed that the 6-bromo-2,3-difluorophenyl ring interacts favorably with hydrophobic pockets of target proteins, while the ethyl(methyl)amine group engages in polar interactions. Such findings are crucial for guiding experimental efforts and optimizing lead compounds toward clinical candidates.

The synthesis of 1-(6-bromo-2,3-difluorophenyl)ethyl(methyl)amine involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of fluorine atoms at the 2 and 3 positions of the phenyl ring enhances electrophilicity, facilitating nucleophilic substitution reactions that are pivotal in constructing complex molecular architectures. The bromine atom serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in pharmaceutical synthesis.

Biological evaluation of this compound has demonstrated promising results in preclinical studies. Initial assays have shown that it exhibits inhibitory activity against certain enzymes implicated in disease progression. For instance, studies have indicated that derivatives bearing a similar 6-bromo-2,3-difluorophenyl moiety exhibit potent inhibitory effects on kinases and other enzyme targets relevant to cancer therapy. The ethyl(methyl)amine group has been observed to modulate pharmacokinetic parameters, improving oral bioavailability and reducing metabolic clearance.

The integration of machine learning and artificial intelligence into drug discovery has opened new avenues for exploring the therapeutic potential of this compound. Predictive models have been developed to identify optimal analogs based on structural features derived from large datasets. These models take into account various parameters, including molecular descriptors related to solubility, lipophilicity, and binding affinity, enabling rapid screening of virtual libraries. Such approaches have significantly reduced the time required to identify promising candidates for experimental validation.

Future directions in research may focus on expanding the chemical space around this core structure by introducing additional substituents or exploring different heterocyclic frameworks. The versatility of the ethyl(methyl)amine side chain allows for diverse modifications that could enhance potency or selectivity against specific targets. Additionally, exploring alternative synthetic routes could improve scalability and cost-efficiency during late-stage development.

In summary,1-(6-bromo-2,3-difluorophenyl)ethyl(methyl)amine (CAS No. 2137866-08-9) represents a compelling example of how structural innovation can drive advancements in medicinal chemistry. Its unique combination of substituents offers multiple opportunities for further optimization and application in therapeutic development. As research continues to uncover new biological targets and synthetic strategies,this compound remains a valuable asset for scientists seeking to develop next-generation pharmaceuticals.